Cas no 339524-98-0 (Broussonol A)

• Product Name: Broussonol A
• CAS No: 339524-98-0
• MF: C₂₅H₂₄O₇
• MW: 436.453867912292
• CID: 6626829
• PubChem ID: 10342975
• Update Time: 2024-03-01

Broussonol A Chemical and Physical Properties

Names and Identifiers

• LMPK12112297
• 3,5,7-trihydroxy-2-(8-hydroxy-2,2-dimethylchromen-6-yl)-8-(2-methylbut-3-en-2-yl)chromen-4-one
• 3,5,7,8'-Tetrahydroxy-2',2'-dimethyl-8-(2-methylbut-3-en-2-yl)-2'H,4H-[2,6'-bichromen]-4-one
• CHEBI:186846
• 339524-98-0
• CHEMBL457085
• Broussonol A
• 4H-1-Benzopyran-4-one, 8-(1,1-dimethyl-2-propen-1-yl)-3,5,7-trihydroxy-2-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-
• 8-(1,1-Dimethyl-2-propenyl)-3,5,7-trihydroxy-2-(8-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-4H-1-benzopyran-4-one

• Inchi： 1S/C25H24O7/c1-6-24(2,3)18-15(27)11-14(26)17-19(29)20(30)22(31-23(17)18)13-9-12-7-8-25(4,5)32-21(12)16(28)10-13/h6-11,26-28,30H,1H2,2-5H3
• InChI Key： PSJXCDCTKCAYCB-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2=C(C=C(C(=C12)C(C=C)(C)C)O)O)=O)O)C1C=C(C2=C(C=CC(C)(C)O2)C=1)O

Computed Properties

• Exact Mass: 436.15220310g/mol
• Monoisotopic Mass: 436.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Melting Point: 162-164 °C
• Boiling Point: 650.7±55.0 °C(Predicted)
• pka: 6.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids